Cas no 76765-61-2 (3-amino-4-methyl-N-propylbenzamide)

• Product Name: 3-amino-4-methyl-N-propylbenzamide
• CAS No: 76765-61-2
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD09046070
• CID: 1781481
• PubChem ID: 12607975
• Update Time: 2025-04-21

3-amino-4-methyl-N-propylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-methyl-N-propylbenzamide
• LogP
• 3-Amino-4-methyl-N-propylbenzamide x1hcl
• AKOS000113215
• 76765-61-2
• SCHEMBL18432597
• CS-0118582

• MDL： MFCD09046070
• Inchi： 1S/C11H16N2O/c1-3-6-13-11(14)9-5-4-8(2)10(12)7-9/h4-5,7H,3,6,12H2,1-2H3,(H,13,14)
• InChI Key： WKCKYTBTONLULO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C=1)N)NCCC

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų